Cas no 568553-39-9 (4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde)

• Product Name: 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde
• CAS No: 568553-39-9
• MF: C₁₆H₁₅BrO₄
• MW: 351.191904306412
• CID: 3105752
• PubChem ID: 2405936
• Update Time: 2025-05-21

4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-Bromo-phenoxy)-ethoxy]-3-methoxy-benzaldehyde
• 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde
• SR-01000040779-1
• DB-396206
• EN300-05291
• 4-(2-(3-Bromophenoxy)ethoxy)-3-methoxybenzaldehyde
• AKOS007970745
• 568553-39-9
• Z26337686
• 4-[2-(3-bromophenoxy)ethoxy]-3-methoxybenzaldehyde
• SR-01000040779
• CS-0219910
• 102-844-6

• Inchi： 1S/C16H15BrO4/c1-19-16-9-12(11-18)5-6-15(16)21-8-7-20-14-4-2-3-13(17)10-14/h2-6,9-11H,7-8H2,1H3
• InChI Key： PRKNXKFPTXIGPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCOC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 350.01537Da
• Monoisotopic Mass: 350.01537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde

4-2-(3-Bromophenoxy)ethoxy-3-methoxybenzaldehyde: A Comprehensive Overview

CAS No 568553-39-9, commonly referred to as 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzaldehyde moiety, an ethoxy group, and a bromophenoxy substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde is notable for its aromatic rings and substituents. The benzaldehyde group contributes to the compound's reactivity, while the ethoxy and bromophenoxy groups enhance its solubility and stability under various conditions. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-inflammatory and antioxidant agents. Its ability to interact with biological systems makes it a promising candidate for therapeutic applications.

In terms of synthesis, CAS No 568553-39-9 can be prepared through a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The synthesis pathway involves the careful manipulation of precursor molecules to achieve the desired product with high purity and yield. Researchers have explored various optimization techniques to improve the efficiency of this synthesis, including the use of catalysts and alternative reaction conditions.

The chemical properties of 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde have been extensively studied to understand its behavior in different environments. For instance, its solubility in polar solvents has been found to be significantly higher compared to non-polar solvents, which is advantageous for its use in solution-based reactions. Additionally, the compound exhibits moderate thermal stability, making it suitable for applications that require elevated temperatures.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of CAS No 568553-39-9 with unprecedented accuracy. These studies have provided insights into the compound's reactivity and selectivity in various chemical transformations. For example, density functional theory (DFT) calculations have revealed the key intermediates involved in its reactions with nucleophiles, shedding light on the mechanisms that govern its reactivity.

In the field of pharmacology, 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde has shown potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases, suggesting its role as an anti-inflammatory agent. Furthermore, its antioxidant properties make it a candidate for combating oxidative stress-related disorders.

The environmental impact of CAS No 568553-39-9 has also been a topic of interest among researchers. Studies on its biodegradation pathways have indicated that it undergoes microbial degradation under aerobic conditions, which is reassuring for its safe disposal in industrial settings. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, CAS No 568553-39-9, or 4-2-(3-bromophenoxy)ethoxy-3-methoxybenzaldehyde, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.